N-(4-methoxyphenyl)-4-methyl-1-piperazinecarboxamide

• IUPAC Name: N-(4-methoxyphenyl)-4-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C13H19N3O2/c1-15-7-9-16(10-8-15)13(17)14-11-3-5-12(18-2)6-4-11/h3-6H,7-10H2,1-2H3,(H,14,17)
• InChI Key: DINOBHBKGMHQSE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

N-(4-methoxyphenyl)-4-methyl-1-piperazinecarboxamide, also known as MeOPP, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of piperazine derivatives and has shown potential therapeutic effects in various studies. The purpose of

Mechanism of Action

The exact mechanism of action of N-(4-methoxyphenyl)-4-methyl-1-piperazinecarboxamide is not fully understood. However, it is believed that this compound acts as a modulator of the GABAergic system, which is involved in the regulation of anxiety, depression, and epilepsy. This compound has also been shown to interact with the serotonergic and dopaminergic systems, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that this compound has a wide range of biochemical and physiological effects. This compound has been shown to increase the levels of GABA and serotonin in the brain, which may contribute to its anxiolytic and antidepressant-like effects. This compound has also been shown to decrease the levels of dopamine in the brain, which may contribute to its potential use in the treatment of drug addiction.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-4-methyl-1-piperazinecarboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to exhibit consistent results across various studies. However, there are also some limitations to the use of this compound in lab experiments. This compound has a low solubility in water, which may limit its use in certain experiments. In addition, the exact mechanism of action of this compound is not fully understood, which may limit its potential use in certain studies.

Future Directions

There are several future directions for the study of N-(4-methoxyphenyl)-4-methyl-1-piperazinecarboxamide. One potential direction is to investigate the potential use of this compound in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to further investigate the mechanism of action of this compound, which may lead to the development of more effective therapeutic agents. Finally, the development of new synthesis methods for this compound may lead to the discovery of novel derivatives with improved therapeutic properties.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential therapeutic effects in various studies. Its synthesis method is reliable and efficient, and it has been extensively studied for its potential use in the treatment of neurological disorders. This compound's mechanism of action is not fully understood, but it is believed to act as a modulator of the GABAergic system. This compound has several advantages for use in lab experiments, but there are also some limitations to its use. Finally, there are several future directions for the study of this compound, which may lead to the discovery of novel therapeutic agents.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-4-methyl-1-piperazinecarboxamide involves the reaction of 4-methoxyphenylpiperazine with 4-methylbenzoyl chloride in the presence of a base. The resulting compound is then purified through recrystallization to obtain this compound in its pure form. This method has been successfully used in various studies and has proven to be a reliable and efficient way to synthesize this compound.

Scientific Research Applications

N-(4-methoxyphenyl)-4-methyl-1-piperazinecarboxamide has been extensively studied for its potential therapeutic effects. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant-like effects in animal models. In addition, this compound has been investigated for its potential use in the treatment of neuropathic pain and drug addiction.